Cas no 245039-51-4 (2-Iodopyridin-3-yl benzoate)

• Product Name: 2-Iodopyridin-3-yl benzoate
• CAS No: 245039-51-4
• MF: C₁₂H₈INO₂
• MW: 325.101895332336
• CID: 5014890
• Update Time: 2023-08-25

2-Iodopyridin-3-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-iodopyridin-3-yl benzoate
• benzoic acid-(2-iodo-[3]pyridyl ester)
• Bionet2_001512
• Oprea1_366856
• HMS1368F08
• 2-Iodopyridin-3-yl benzoate

• Inchi： 1S/C12H8INO2/c13-11-10(7-4-8-14-11)16-12(15)9-5-2-1-3-6-9/h1-8H
• InChI Key： ZJTIOGJLRSERNL-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CN=1)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2